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Compound of Interest

Compound Name: Vitexin-2''-O-rhamnoside

Cat. No.: B10775695 Get Quote

An In-depth Technical Guide to the Structure Elucidation and Characterization of Vitexin-2''-O-
rhamnoside

Introduction
Vitexin-2''-O-rhamnoside is a naturally occurring flavonoid C-glycoside found in various

medicinal plants, including species of Crataegus (hawthorn), Passiflora, and Allophylus edulis.

[1][2] As a derivative of apigenin, it belongs to the flavone subclass of flavonoids. This

compound, also known as 2''-O-Rhamnosylvitexin, is recognized for a range of biological and

pharmacological activities, including antioxidant, anti-inflammatory, cardioprotective, and

immunomodulatory effects.[3][4][5][6] Its unique structure, featuring a rhamnose moiety

attached to the C-2'' position of the glucose unit, which is itself C-glycosidically linked to the

apigenin core at the C-8 position, contributes to its distinct chemical properties and biological

functions.[4][7]

This technical guide provides a comprehensive overview of the structure elucidation and

characterization of Vitexin-2''-O-rhamnoside, detailing the spectroscopic data, experimental

protocols, and biological activities relevant to researchers in natural product chemistry,

pharmacology, and drug development.

Structure Elucidation
The definitive identification of Vitexin-2''-O-rhamnoside's structure relies on a combination of

modern spectroscopic techniques, primarily Mass Spectrometry (MS) and Nuclear Magnetic
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Resonance (NMR) spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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